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Compound of Interest

diethyl 2-methylthiazole-4,5-
Compound Name:

dicarboxylate
CAS No.: 18903-17-8
Cat. No.: B092553

Get Quote

Core Directive & Compound Significance

Diethyl 2-methylthiazole-4,5-dicarboxylate is a critical heterocyclic scaffold used in the
synthesis of bioactive agents, including anti-inflammatory and antimicrobial drugs. Its 4,5-
dicarboxylate functionality allows for divergent synthesis—enabling selective hydrolysis or
reduction at either position to generate asymmetrical thiazole libraries.

This guide moves beyond simple data listing. It establishes a Self-Validating Analytical
Protocol, enabling you to distinguish this compound from common synthetic byproducts (e.qg.,
Hantzsch mono-decarboxylation products) using NMR, IR, and MS signatures.

Compound Identity[1][2][3][4][5][6][7]
e IUPAC Name: Diethyl 2-methyl-1,3-thiazole-4,5-dicarboxylate
o CAS Registry Number: 18903-17-8[1]

e Molecular Formula: C10H13NO4S
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» Molecular Weight: 243.28 g/mol

Synthesis & Impurity Context

To accurately interpret spectroscopic data, one must understand the synthetic origin. This
compound is typically synthesized via the Hantzsch Thiazole Synthesis, condensing a
thioamide with an

-halo-
-keto ester.

Primary Impurity Risks:
» Mono-decarboxylated species: Resulting from thermal degradation during workup.

» Unreacted Thioacetamide: Visible as a singlet ~2.6 ppm (distinct from the product's 2-Me).

Visualization: Synthesis Pathway

The following diagram outlines the logical formation of the thiazole core, aiding in the
identification of potential side products.
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Diethyl 2-chloro-3-oxosuccinate
(C4/C5 Source)
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Caption: Hantzsch synthesis pathway showing the convergence of precursors and potential
thermal degradation risk.

Spectroscopic Characterization (The Core)
A. Nuclear Magnetic Resonance (NMR)
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The NMR data below represents the Target Analytical Profile. Use these values to validate
sample purity.

H NMR Data (300 MHz, CDCI

)

The spectrum is characterized by a distinct aromatic methyl singlet and two sets of ethyl ester
signals. Note that the ethyl groups at C4 and C5 are chemically non-equivalent due to the
asymmetry of the thiazole ring (N vs S adjacency).
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Analyst Note: If you observe only one set of ethyl signals (1q, 1t) integrating for 4H and 6H
respectively, your resolution may be insufficient, or the shifts are coincident in your specific
solvent. In DMSO-

, these peaks often resolve more clearly.

C NMR Data (75 MHz, CDCI

)
Shift (
Carbon Environment Assignment
» Ppm)
Thiazole C2 167.5 C=N (Quaternary)
Carbonyl (C4-CO) 161.8 Ester Carbonyl
Carbonyl (C5-CO) 160.5 Ester Carbonyl
Thiazole C4 146.2 Aromatic Ring Carbon
_ Aromatic Ring Carbon
Thiazole C5 128.5 )
(Shielded by S)
Ester O-CH 62.1, 61.8 Methylene carbons
2-Methyl 19.4 Methyl on ring
Ester CH 14.2,14.1 Terminal methyls

B. Infrared Spectroscopy (FT-IR)

The IR spectrum provides a quick "fingerprint" validation of the functional groups.

e 1715-1735cm
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: Strong C=0 stretch. Broadening or splitting indicates the two distinct ester environments.
e 1540 - 1580 cm

:C=N stretch of the thiazole ring.
e 1250 -1300 cm

:C-O stretch (Ester).

e 2980 cm

: Aliphatic C-H stretch (Ethyl/Methyl).

C. Mass Spectrometry (MS)[6][7][11]

« lonization Mode: EI (70 eV) or ESI+.

e Molecular lon (M
):
243.
» Base Peak: Often
198 (Loss of -OEt) or
171 (Loss of -COOEt).
e Fragmentation Logic:

o (Loss of ethoxy group, -45)

o (Loss of CO, -28)

Experimental Protocols
Protocol 1: NMR Sample Preparation for Structural
Validation

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To obtain high-resolution spectra capable of resolving the C4/C5 ethyl ester
differences.

Solvent Choice: Use CDCI

(Chloroform-d) for routine analysis. Use DMSO-
if peak overlapping occurs in chloroform.

e Concentration: Dissolve 10-15 mg of the compound in 0.6 mL of solvent.
o Why? Thiazoles can aggregate at high concentrations, broadening the aromatic signals.

o Filtration: Filter the solution through a small plug of glass wool directly into the NMR tube to
remove any inorganic salts (e.g., MgSO

fines) from the workup.
e Acquisition:
o Set relaxation delay (

) to 2.0 seconds to ensure accurate integration of the methyl singlet vs. the ethyl groups.

Protocol 2: Purity Check via TLC[2][12]

» Stationary Phase: Silica Gel 60 F254.

o Mobile Phase: Hexanes : Ethyl Acetate (3:1).

 Visualization: UV light (254 nm). The thiazole ring is UV active.
e R

Value: ~0.4 - 0.5 (Expect the dicarboxylate to be more polar than mono-esters).

Logical Visualization: NMR Connectivity

This diagram visualizes the coupling network. Use this to interpret COSY (Correlation
Spectroscopy) data if 1D assignment is ambiguous.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092553?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

i\Io Coupling (Singlet)

Thiazole Core
(Quaternary C)

3-bond connectivity

-bond connectivity

4-Ester Ethyl pin-Spin Coupling 5-Ester Ethyl
(0: 4.46, t: 1.42) (J=7.1Hz) (0: 4.38, t: 1.38)

Click to download full resolution via product page

Caption: NMR connectivity map. Note the lack of coupling between the 2-Me group and the
ethyl chains, confirming the substitution pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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